![molecular formula C12H11FN2 B3425638 [6-(3-Fluorophenyl)-3-pyridinyl]methanamine CAS No. 441055-57-8](/img/structure/B3425638.png)
[6-(3-Fluorophenyl)-3-pyridinyl]methanamine
Overview
Description
6-(3-Fluorophenyl)-3-pyridinyl]methanamine, also known as 3-F-Pyridin-2-ylmethanamine, is an organic compound and a derivative of pyridine. It is a white, crystalline solid with a melting point of 135-136 °C. It is soluble in water and has a molecular weight of 225.25 g/mol. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as an intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of [6-(3-Fluorophenyl)-3-pyridinyl]methanamine2-ylmethanamine is not well understood. However, it is believed that it acts as an inhibitor of enzymes, such as cyclooxygenase-2 and 5-lipoxygenase. It is also believed to act as a ligand in the synthesis of metal complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of [6-(3-Fluorophenyl)-3-pyridinyl]methanamine2-ylmethanamine are not well understood. However, it is believed that it has the potential to act as an inhibitor of enzymes, such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in inflammation and other processes. In addition, it has been shown to have antioxidant activity, which may be beneficial in the prevention of oxidative damage.
Advantages and Limitations for Lab Experiments
The advantages of using [6-(3-Fluorophenyl)-3-pyridinyl]methanamine2-ylmethanamine in lab experiments include its low cost and its ease of synthesis. It is also a relatively stable compound and can be stored for long periods of time. However, it is important to note that [6-(3-Fluorophenyl)-3-pyridinyl]methanamine2-ylmethanamine is a potentially toxic compound and should be handled with caution.
Future Directions
There are several potential future directions for the research and use of [6-(3-Fluorophenyl)-3-pyridinyl]methanamine2-ylmethanamine. These include the development of new synthetic methods for its synthesis, the exploration of its potential uses in drug discovery, and the investigation of its potential therapeutic applications. Additionally, further research could be conducted to better understand its biochemical and physiological effects, as well as its potential toxicity.
Scientific Research Applications
[6-(3-Fluorophenyl)-3-pyridinyl]methanamine2-ylmethanamine has been used in various scientific research applications. It has been used as a substrate in the synthesis of biologically active compounds, such as peptides, proteins, and nucleotides. It has also been used in the synthesis of inhibitors of enzymes, such as cyclooxygenase-2 and 5-lipoxygenase. In addition, it has been used as a ligand in the synthesis of metal complexes.
properties
IUPAC Name |
[6-(3-fluorophenyl)pyridin-3-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2/c13-11-3-1-2-10(6-11)12-5-4-9(7-14)8-15-12/h1-6,8H,7,14H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVNFPKMXWIZMNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NC=C(C=C2)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601275593 |
Source
|
| Record name | 6-(3-Fluorophenyl)-3-pyridinemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601275593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
441055-57-8 |
Source
|
| Record name | 6-(3-Fluorophenyl)-3-pyridinemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=441055-57-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(3-Fluorophenyl)-3-pyridinemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601275593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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